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Compound of Interest

Compound Name:
3-Bromo-5-

(difluoromethyl)pyridine

Cat. No.: B1330949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-5-(difluoromethyl)pyridine is a halogenated pyridine derivative of interest in

medicinal chemistry and drug discovery. Its structural motifs are found in various biologically

active molecules. A thorough understanding of its physical properties is crucial for its

application in synthesis, formulation, and biological screening. This technical guide provides a

summary of the known physical properties of 3-Bromo-5-(difluoromethyl)pyridine and

outlines general experimental protocols for the determination of key physicochemical

parameters.

Core Physical Properties
Quantitative data for 3-Bromo-5-(difluoromethyl)pyridine is limited in publicly available

literature. The following table summarizes the available information.
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Property Value Source

Molecular Formula C₆H₄BrF₂N

Molecular Weight 208.00 g/mol [1]

Physical Form Solid (predicted/from suppliers)

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols
Due to the lack of specific experimental data for 3-Bromo-5-(difluoromethyl)pyridine, the

following are detailed, generally accepted methodologies for determining the key physical

properties of solid organic compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. It is a critical indicator of purity.[1]

Methodology: Capillary Method[2]

Sample Preparation: A small amount of the finely powdered solid is packed into a capillary

tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block and a thermometer or a digital temperature sensor.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.[3]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a clear liquid (completion of melting)
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are recorded. This range is the melting point of the substance.[2]

Purity Assessment: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound. Impurities tend to depress and broaden the melting point range.

Boiling Point Determination (Micro Method)
For small quantities of a substance, a micro boiling point determination can be employed.

Methodology: Siwoloboff Method[4][5]

Sample Preparation: A few drops of the liquid (or molten solid) are placed in a small-diameter

test tube (e.g., a Durham tube). A capillary tube, sealed at one end, is inverted and placed

into the liquid.

Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable bath

(e.g., silicone oil).

Heating: The bath is heated gradually. As the temperature rises, the air trapped in the

capillary tube expands and escapes as a slow stream of bubbles.

Observation: The heating is continued until a rapid and continuous stream of bubbles

emerges from the capillary tube. At this point, the heating is stopped.

Boiling Point Reading: The liquid will begin to cool, and the stream of bubbles will slow down

and eventually stop. The moment the liquid enters the capillary tube, the vapor pressure of

the substance is equal to the atmospheric pressure. The temperature at this point is the

boiling point of the liquid.[6]

Density Determination
The density of a solid can be determined using a pycnometer, which allows for the precise

measurement of the volume of an irregularly shaped solid by measuring the volume of a

displaced fluid.

Methodology: Pycnometer Method[7]
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Mass of Empty Pycnometer: The mass of a clean, dry pycnometer is accurately determined

(m₁).

Mass of Pycnometer with Solid: A sample of the solid is placed in the pycnometer, and the

total mass is measured (m₂). The mass of the solid is therefore m₂ - m₁.

Mass of Pycnometer with Solid and Liquid: A liquid of known density (ρ_liquid), in which the

solid is insoluble, is added to the pycnometer to fill it completely. Any air bubbles are

removed, and the total mass is measured (m₃).

Mass of Pycnometer with Liquid: The pycnometer is emptied, cleaned, and filled with the

same liquid, and its mass is determined (m₄). The mass of the liquid is m₄ - m₁.

Calculation: The volume of the liquid is calculated (V_liquid = (m₄ - m₁) / ρ_liquid). The

volume of the solid is determined by the volume of liquid it displaces. The density of the solid

(ρ_solid) is then calculated using the formula: ρ_solid = (m₂ - m₁) / [( (m₄ - m₁) / ρ_liquid ) - (

(m₃ - m₂) / ρ_liquid )]

Solubility Determination
Solubility is a qualitative measure of the extent to which a compound dissolves in a particular

solvent. It is a crucial parameter for reaction setup, purification, and formulation.

Methodology: Qualitative Assessment[8][9]

Sample and Solvent: A small, measured amount of the solid (e.g., 10 mg) is placed in a test

tube. A measured volume of the solvent (e.g., 1 mL) is added.

Observation at Room Temperature: The mixture is agitated vigorously for a set period (e.g.,

1-2 minutes). The visual observation of whether the solid has dissolved determines its

solubility.

Heating: If the compound is insoluble at room temperature, the mixture is gently heated to

determine if solubility increases with temperature.

Solvent Panel: This procedure is repeated with a panel of solvents of varying polarities to

establish a solubility profile. Common solvents include water, ethanol, acetone, ethyl acetate,
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dichloromethane, and hexane.[10]

Aqueous Solubility with pH Variation: For ionizable compounds, solubility is also assessed in

aqueous acidic (e.g., 5% HCl) and basic (e.g., 5% NaOH) solutions to determine the

solubility of the corresponding salt forms.[9]

Logical Relationship of Physical Properties
The physical properties of a compound are interconnected and are determined by its molecular

structure. The following diagram illustrates these relationships.

Interrelation of Physical Properties

Molecular Structure
(C₆H₄BrF₂N)

Intermolecular Forces
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Boiling Point
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influences

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

Conclusion
While specific experimental data for 3-Bromo-5-(difluoromethyl)pyridine is not readily

available, this guide provides the foundational information on its known properties and the

standard methodologies for determining its key physicochemical characteristics. The provided
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protocols serve as a valuable resource for researchers in the accurate measurement and

reporting of data for this and similar compounds, facilitating further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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